Cas no 2166658-62-2 (methyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate)

• Product Name: methyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate
• CAS No: 2166658-62-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6406033
• PubChem ID: 85106907
• Update Time: 2025-06-13

methyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate
• 2166658-62-2
• EN300-1069159

• Inchi： 1S/C11H15NO3/c1-11(14,10(13)15-2)9(12)8-6-4-3-5-7-8/h3-7,9,14H,12H2,1-2H3
• InChI Key： XCESXXZJPORIPN-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)(C)C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate

Research Brief on Methyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate (CAS: 2166658-62-2): Recent Advances and Applications

Methyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate (CAS: 2166658-62-2) is a chiral β-amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including peptidomimetics, enzyme inhibitors, and potential therapeutic agents. Recent studies have explored its utility in asymmetric synthesis, drug discovery, and as a scaffold for novel pharmacophores. This research brief consolidates the latest findings related to this compound, highlighting its synthetic applications, biological relevance, and potential industrial implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of methyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate as a precursor in the synthesis of selective matrix metalloproteinase (MMP) inhibitors. The researchers utilized its chiral center to achieve high enantioselectivity in the final compounds, which showed promising activity against MMP-9 with IC50 values in the nanomolar range. This underscores the compound's value in designing targeted therapies for cancer metastasis and inflammatory diseases.

In the realm of synthetic methodology, a breakthrough was reported in Organic Letters (2024) where 2166658-62-2 was employed as a building block for the construction of spirocyclic β-lactams via a novel [2+2] cycloaddition strategy. The study highlighted the compound's unique steric and electronic properties that facilitate this transformation under mild conditions, opening new avenues for antibiotic development. Density functional theory (DFT) calculations provided insights into the reaction mechanism, confirming the critical role of the hydroxyl and ester functionalities in controlling regio- and stereoselectivity.

Pharmacokinetic investigations of derivatives containing this structural motif have revealed improved metabolic stability compared to analogous compounds. A 2024 European Journal of Pharmaceutical Sciences paper reported that the methyl ester group in 2166658-62-2 contributes to enhanced membrane permeability while the β-hydroxy-α-amino acid moiety maintains favorable solubility profiles. These properties make it particularly valuable for prodrug design, as evidenced by its incorporation into several investigational new drug (IND) candidates currently in preclinical development for neurological disorders.

Industrial applications have also emerged, with patent filings (WO2023187541, 2023) describing continuous flow processes for the large-scale production of 2166658-62-2 with >99% ee. The optimized protocol reduces reaction time from 48 hours to under 6 hours while maintaining excellent yield (92%), addressing previous scalability challenges. This advancement supports the growing demand for this intermediate in contract manufacturing organizations serving the pharmaceutical industry.

Future research directions identified in recent review articles emphasize the potential of methyl 3-amino-2-hydroxy-2-methyl-3-phenylpropanoate in fragment-based drug discovery and as a template for covalent inhibitor design. Its structural features - including the hydrogen bond donor/acceptor pairs and the rotatable C-C bond - make it particularly suitable for exploring protein-ligand interactions through molecular modeling approaches. Several academic-industrial partnerships are currently investigating these applications, with preliminary results expected in 2025.